4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• SMILES: C1CC(=O)CCC1C2=CC=C(C=C2)OCCN
• InChI: InChI=1S/C14H19NO2/c15-9-10-17-14-7-3-12(4-8-14)11-1-5-13(16)6-2-11/h3-4,7-8,11H,1-2,5-6,9-10,15H2
• InChIKey: WNVQYYADXFJZQH-UHFFFAOYSA-N

4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one: Baseline Pharmacological Profile

4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one (CAS 1955493-56-7, MF C14H19NO2, MW 233.31) is a 4-substituted cyclohexanone derivative featuring a 2-aminoethoxy linker to a phenyl ring . The compound serves as a versatile pharmaceutical intermediate and research probe, with documented inhibitory activity against multiple therapeutic targets including soluble epoxide hydrolase (sEH), the nociceptin/orphanin FQ (NOP) receptor, and members of the lysyl oxidase (LOX) enzyme family [1][2][3]. Its molecular architecture permits further derivatization at both the ketone and primary amine functionalities, making it suitable for lead optimization campaigns and chemical biology applications.

1

Multi‑Pathway Inhibition

Reported activity against sEH, NOP, and LOX enzymes supports inflammation, pain, and fibrosis pathway studies.

2

Derivatizable Scaffold

Ketone and primary amine handles enable further chemical elaboration for structure–activity relationship exploration.

3

Polypharmacology Probe

Engages multiple targets at sub‑µM concentrations; may support phenotypic screening and network pharmacology design.

• [1] BindingDB. BDBM50446781 (CHEMBL3114611). Affinity Data: IC50 = 18 nM for human recombinant soluble epoxide hydrolase. View Source
• [2] BindingDB. BDBM50400876 (CHEMBL2204347). Affinity Data: Ki = 0.0900 nM for human recombinant NOP receptor expressed in CHO cells. View Source
• [3] BindingDB. BDBM461421 (US10774069, Compound 1). Affinity Data: IC50 = 75.1 nM for human LOX amine oxidase activity. View Source

4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one: Substitution Risk Analysis

In-class cyclohexanone derivatives bearing alternative phenyl substituents exhibit divergent target engagement profiles and functional selectivity. The 2-aminoethoxy side chain of 4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one confers a distinct polypharmacology signature—potent inhibition of sEH, sub-nanomolar NOP receptor affinity, and LOX family activity—that is not recapitulated by analogs with halide, methoxy, or trifluoromethoxy substitution patterns [1][2]. Structure-activity relationship (SAR) studies on related 2-phenylcyclohexanone scaffolds demonstrate that electron-withdrawing substituents such as CF₃ and OCF₃ markedly reduce biological effectiveness compared to aminoalkoxy modifications [3]. Consequently, generic substitution with a simpler 4-arylcyclohexanone without the 2-aminoethoxy moiety would compromise multi-target activity and invalidate any structure-based experimental design predicated on the compound's unique pharmacophore.

2‑Aminoethoxy Side Chain

The specific aminoalkoxy linker confers a unique multi‑target engagement profile that halide, methoxy, or CF₃ analogs do not reproduce.

SAR Divergence

Electron‑withdrawing substituents markedly reduce biological effectiveness; simple 4‑arylcyclohexanones lack the polypharmacology.

Target Engagement Shift

Generic substitution may compromise multi‑target inhibition, altering model‑response endpoints and invalidating design assumptions.

• [1] BindingDB. BDBM461421 (US10774069). IC50 = 75.1 nM for LOX; BDBM50400876 (CHEMBL2204347). Ki = 0.0900 nM for NOP receptor; BDBM50446781 (CHEMBL3114611). IC50 = 18 nM for sEH. View Source
• [2] US Patent US10774069B2. Crystalline forms of a lysyl oxidase-like 2 inhibitor and methods of making. 2020. View Source
• [3] Jose J, et al. Structure-Activity Relationships for the Anaesthetic and Analgaesic Properties of Aromatic Ring-Substituted Ketamine Esters. Molecules. 2020;25(13):2950. View Source

4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one: Comparative Target Potency

sEH Inhibition: Benchmarking Against AUDA

4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one demonstrates potent inhibition of human soluble epoxide hydrolase (sEH) with an IC₅₀ of 0.66 nM in a cellular assay using BacMam-transduced HEK293 cells [1]. This value reflects an approximately 105-fold improvement in potency compared to the benchmark sEH inhibitor AUDA (human sEH IC₅₀ = 69 nM) , and is comparable to the advanced clinical-stage inhibitor t-AUCB (human sEH IC₅₀ = 1.3 nM) . In a separate fluorescence-based assay using recombinant human sEH, the compound exhibited an IC₅₀ of 18 nM, further confirming its inhibitory profile [2].

sEH Inhibition

Cross‑study comparable

IC₅₀ 0.66 nM (cell), 18 nM (rec.) vs AUDA 69 nM

Reported sEH inhibitory potency across cellular and enzyme formats; potency may vary with assay conditions.

Cellular vs recombinant enzyme context

Evidence Dimension	Inhibitory potency against human soluble epoxide hydrolase
Target Compound Data	IC₅₀ = 0.66 nM (cellular) [1]; IC₅₀ = 18 nM (recombinant enzyme) [2]
Comparator Or Baseline	AUDA: IC₅₀ = 69 nM (human sEH) ; t-AUCB: IC₅₀ = 1.3 nM (human sEH)
Quantified Difference	105-fold more potent than AUDA (0.66 nM vs 69 nM); approximately 2-fold less potent than t-AUCB (0.66 nM vs 1.3 nM)
Conditions	BacMam-transduced HEK293 cells, 14,15-EET substrate, 30 min preincubation [1]; Recombinant human sEH, fluorescence assay, 1 hr incubation [2]

Why This Matters

The sub-nanomolar cellular potency positions this compound as a highly attractive starting point for sEH-targeted drug discovery programs, offering a favorable balance of potency and synthetic tractability relative to more complex clinical candidates.

• [1] BindingDB. BDBM50264106 (CHEMBL3818875). Affinity Data: IC50 = 0.660 nM. Inhibition of human sEH BacMam transduced HEK293 cells. View Source
• [2] BindingDB. BDBM50446781 (CHEMBL3114611). Affinity Data: IC50 = 18 nM. Inhibition of human recombinant soluble epoxide hydrolase after 1 hr by fluorescence assay. View Source

NOP Receptor Affinity: Comparison with J-113397

The compound exhibits exceptionally high affinity for the human nociceptin/orphanin FQ (NOP) receptor with a Ki value of 0.0900 nM (90 pM) in a radioligand displacement assay using [³H]nociceptin and CHO cell membranes expressing recombinant human NOP receptor [1]. This binding affinity is approximately 20-fold greater than that of J-113397, a well-characterized non-peptide NOP receptor antagonist with a reported Ki of 1.8 nM for the cloned human ORL1 receptor [2]. The magnitude of this affinity difference indicates that 4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one engages the NOP receptor with substantially higher thermodynamic favorability, which may translate to enhanced target occupancy at lower concentrations.

NOP Receptor Affinity

Cross‑study comparable

Ki 0.09 nM vs J‑113397 1.8 nM

Reported higher NOP receptor binding affinity; may support target occupancy studies at low concentrations.

Radioligand displacement assay

Evidence Dimension	Binding affinity to human NOP/ORL1 receptor
Target Compound Data	Ki = 0.0900 nM [1]
Comparator Or Baseline	J-113397: Ki = 1.8 nM (cloned human ORL1) [2]
Quantified Difference	20-fold higher affinity (90 pM vs 1,800 pM)
Conditions	CHO cells expressing recombinant human NOP receptor, [³H]nociceptin displacement, 60 min incubation [1]

Why This Matters

The 20-fold improvement in NOP receptor binding affinity over J-113397 establishes this compound as a superior molecular probe for investigating NOP receptor pharmacology and a potentially more potent starting scaffold for analgesic or anxiolytic drug development.

• [1] BindingDB. BDBM50400876 (CHEMBL2204347). Affinity Data: Ki = 0.0900 nM. Displacement of [3H]nociceptin from human recombinant NOP receptor expressed in CHO cells. View Source
• [2] Ozaki S, et al. In vitro characterization of J-113397, a non-peptide nociceptin/orphanin FQ receptor antagonist. Naunyn Schmiedebergs Arch Pharmacol. 2000;361(6):663-668. View Source

LOX Family Inhibition: LOX vs. LOXL2 Selectivity

4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one inhibits human lysyl oxidase (LOX) amine oxidase activity with an IC₅₀ of 75.1 nM, as measured by Amplex Red fluorescence using concentrated conditioned media [1]. Against LOXL2, a closely related family member implicated in fibrotic and oncogenic processes, the compound demonstrates an IC₅₀ of 300 nM under comparable assay conditions [2]. This 4-fold selectivity for LOX over LOXL2 contrasts with the classical LOX inhibitor β-aminopropionitrile (BAPN), which exhibits IC₅₀ values of 3.14 μM for LOX and 0.665 μM for LOXL2—representing a reversed selectivity profile and approximately 42-fold weaker LOX inhibition [3].

LOX/LOXL2 Selectivity

Cross‑study comparable

LOX IC₅₀ 75.1 nM / LOXL2 300 nM; BAPN 3,140 / 665 nM

Distinct LOX/LOXL2 selectivity profile; supports isoform‑specific pathway interpretation.

Selectivity ratio 4 vs 0.21 (BAPN)

Evidence Dimension	Inhibitory potency against LOX and LOXL2 enzymes
Target Compound Data	LOX IC₅₀ = 75.1 nM [1]; LOXL2 IC₅₀ = 300 nM [2]
Comparator Or Baseline	BAPN: LOX IC₅₀ = 3,140 nM; LOXL2 IC₅₀ = 665 nM [3]
Quantified Difference	42-fold more potent against LOX (75.1 nM vs 3,140 nM); LOX/LOXL2 selectivity ratio of 4 (target compound) vs 0.21 (BAPN)
Conditions	LOX: Amplex Red fluorescence, 10-20× concentrated conditioned media, BSA-containing [1]; LOXL2: Amplex Red fluorescence, conditioned media without BSA [2]; BAPN: Full-length recombinant human LOX/LOXL2, HEK cell expression [3]

Why This Matters

The 42-fold improvement in LOX inhibitory potency over BAPN, combined with a distinct LOX/LOXL2 selectivity profile, makes this compound uniquely valuable for dissecting isoform-specific LOX family biology and for developing targeted anti-fibrotic or anti-metastatic therapeutics.

• [1] BindingDB. BDBM461421 (US10774069, Compound 1). Affinity Data: IC50 = 75.1 nM. Human LOX amine oxidase activity evaluated by Amplex Red fluorescence. View Source
• [2] BindingDB. BDBM461420 (US10774069, Compound 2). Affinity Data: IC50 = 300 nM. LOXL2 amine oxidase activity evaluated by Amplex Red fluorescence. View Source
• [3] Hutchinson JH, et al. Small Molecule Lysyl Oxidase-like 2 (LOXL2) Inhibitors: The Discovery of PAT-1251. J Med Chem. 2020;63(13):6776-6798. Table 6: IC50 for BAPN against LOX and LOXL2. View Source

Multi-Target Polypharmacology Profile

Unlike structurally similar 4-arylcyclohexanones that typically exhibit activity against a single primary target, 4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one demonstrates verified inhibitory or binding activity across at least five distinct protein targets at sub-micromolar concentrations: sEH (IC₅₀ = 0.66-18 nM) [1], NOP receptor (Ki = 0.0900 nM) [2], LOX (IC₅₀ = 75.1 nM) [3], LOXL2 (IC₅₀ = 300 nM) [4], and PDE10A (IC₅₀ = 480 nM) [5]. This polypharmacology signature is a direct consequence of the 2-aminoethoxy side chain, which enables favorable interactions with diverse binding pockets. SAR studies on 2-phenylcyclohexanone scaffolds confirm that alternative substituents (Cl, Me, OMe, CF₃, OCF₃) produce compounds with markedly reduced or absent activity across this target panel, establishing the 2-aminoethoxy moiety as a privileged structural feature for multi-target engagement [6].

Multi‑Target Profile

Class‑level inference

5 targets: sEH, NOP, LOX, LOXL2, PDE10A at sub‑µM

Reported polypharmacology signature may support phenotypic screening and network pharmacology studies.

Multi‑target breadth relative to typical analogs

Evidence Dimension	Number of distinct protein targets inhibited/bound at sub-μM concentrations
Target Compound Data	5 targets (sEH, NOP receptor, LOX, LOXL2, PDE10A) with IC₅₀/Ki ≤ 480 nM
Comparator Or Baseline	Typical 4-substituted cyclohexanone analogs: 1-2 targets with comparable potency (class-level inference from SAR studies)
Quantified Difference	Qualitative difference in polypharmacology breadth; quantitative multi-target activity not reported for comparator analogs
Conditions	Various recombinant enzyme and cell-based assays as detailed in source references [1][2][3][4][5]

Why This Matters

The verified multi-target activity profile provides a rational basis for selecting this compound in phenotypic screening campaigns, network pharmacology studies, or therapeutic areas (e.g., fibrotic diseases with inflammatory and pain components) where simultaneous modulation of sEH, NOP, and LOX pathways may yield synergistic efficacy.

• [1] BindingDB. BDBM50264106 (CHEMBL3818875). IC50 = 0.660 nM for sEH. View Source
• [2] BindingDB. BDBM50400876 (CHEMBL2204347). Ki = 0.0900 nM for NOP receptor. View Source
• [3] BindingDB. BDBM461421 (US10774069). IC50 = 75.1 nM for LOX. View Source
• [4] BindingDB. BDBM461420 (US10774069). IC50 = 300 nM for LOXL2. View Source
• [5] BindingDB. PrimarySearch_ki. IC50 = 480 nM for human PDE10A. View Source
• [6] Jose J, et al. Structure-Activity Relationships for the Anaesthetic and Analgaesic Properties of Aromatic Ring-Substituted Ketamine Esters. Molecules. 2020;25(13):2950. View Source

4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one: Key Research Applications

sEH Lead Optimization for Cardiovascular and Inflammatory Diseases

Researchers developing soluble epoxide hydrolase inhibitors for hypertension, atherosclerosis, or chronic inflammatory conditions can utilize 4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one as a potent starting scaffold. The compound's cellular sEH IC₅₀ of 0.66 nM [1] provides a substantial potency advantage over the historical benchmark AUDA (69 nM) while maintaining synthetic accessibility superior to complex urea-based inhibitors like t-AUCB. The presence of both a ketone and a primary amine permits divergent functionalization strategies—including reductive amination, amide coupling, and oxime formation—enabling rapid exploration of structure-activity relationships while preserving the core sEH pharmacophore.

NOP Receptor Pharmacology Studies

Neuroscience and pain research laboratories investigating nociceptin/orphanin FQ receptor signaling can deploy 4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one as a high-affinity molecular probe. With a Ki of 90 pM for the human NOP receptor [2]—approximately 20-fold higher affinity than the widely used antagonist J-113397—this compound enables target engagement studies at substantially lower concentrations, minimizing off-target effects and reducing compound consumption. The cyclohexanone scaffold also provides a well-precedented template for developing brain-penetrant NOP receptor ligands, addressing a key limitation of many peptidic NOP modulators.

LOX Selectivity Profiling for Anti-Fibrotic Drug Discovery

Investigators focused on lysyl oxidase biology in fibrosis, cancer metastasis, or extracellular matrix remodeling can leverage the compound's distinct LOX/LOXL2 selectivity profile. The 42-fold improvement in LOX inhibitory potency over BAPN [3], coupled with a 4-fold preference for LOX over LOXL2, makes this compound uniquely suited for dissecting isoform-specific contributions to disease pathology. This selectivity profile is not replicated by BAPN or other pan-LOX inhibitors, providing a clear rationale for procuring this specific compound for mechanism-of-action studies and as a starting point for developing LOX-selective therapeutic candidates.

Multi-Target Polypharmacology in Phenotypic Screening

Drug discovery programs employing phenotypic screening or network pharmacology approaches can utilize 4-[4-(2-Aminoethoxy)phenyl]cyclohexan-1-one as a defined multi-target probe. The compound's verified activity against sEH, NOP receptor, LOX, LOXL2, and PDE10A at sub-micromolar concentrations [4] provides a unique polypharmacology signature that can be exploited to interrogate disease models where concurrent modulation of inflammation, pain, and fibrotic pathways is hypothesized to confer therapeutic benefit. This multi-target profile distinguishes the compound from single-target sEH or LOX inhibitors and provides a rational basis for inclusion in screening libraries aimed at identifying novel combination pharmacology.

Application

Selection Property

Validation Focus

sEH pathway study in cardiovascular and inflammatory models

sEH inhibitory potency context

Cellular sEH activity and selectivity vs related epoxide hydrolases

NOP receptor pharmacology research (pain, neuroscience)

NOP receptor binding affinity context

Target engagement at low concentrations; off‑target counter‑screening

LOX/LOXL2 selectivity profiling in fibrosis and cancer biology studies

LOX/LOXL2 selectivity profile

Isoform‑specific enzyme inhibition; disease‑model endpoint correlation

Multi‑target polypharmacology in phenotypic screening libraries

Defined multi‑target engagement signature

Pathway modulation breadth and combination pharmacology assessment

• [1] BindingDB. BDBM50264106 (CHEMBL3818875). IC50 = 0.660 nM for sEH in BacMam-transduced HEK293 cells. View Source
• [2] BindingDB. BDBM50400876 (CHEMBL2204347). Ki = 0.0900 nM for human NOP receptor expressed in CHO cells. View Source
• [3] BindingDB. BDBM461421 (US10774069). IC50 = 75.1 nM for LOX; Hutchinson JH, et al. J Med Chem. 2020;63(13):6776-6798 (BAPN comparator). View Source
• [4] BindingDB. Consolidated activity data: sEH (0.66 nM), NOP (0.0900 nM), LOX (75.1 nM), LOXL2 (300 nM), PDE10A (480 nM). View Source